Cas no 1806488-94-7 (3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1806488-94-7
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4906905
• Update Time: 2025-11-06

3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F3INO/c1-13-6-4(7(8,9)10)2-12-3-5(6)11/h2-3H,1H3
• InChI Key： VCXZEKORDVZFKW-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine

3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS number 1806488-94-7. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of substituents such as iodo, methoxy, and trifluoromethyl groups at specific positions on the pyridine ring imparts unique chemical and physical properties to this molecule. These properties make it a valuable compound in various fields, including pharmaceuticals, agrochemicals, and materials science.

The iodo group at position 3 of the pyridine ring contributes to the compound's electronic properties, while the methoxy group at position 4 introduces electron-donating effects. The trifluoromethyl group at position 5 adds both electron-withdrawing and steric effects. These substituents collectively influence the compound's reactivity, stability, and solubility. Recent studies have highlighted the importance of such substituted pyridines in drug design, particularly in targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to achieve high yields and purity. These methods are not only scalable but also environmentally friendly, aligning with the growing demand for sustainable chemical processes.

The application of 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine in pharmaceuticals is particularly promising. Its unique structure allows it to act as a potential lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases involved in cellular signaling pathways. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

In addition to its pharmaceutical applications, 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine has shown potential in agrochemicals as a component of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing eco-friendly agricultural solutions. Recent research has focused on optimizing its bioavailability and reducing environmental impact through structural modifications.

The material science sector has also benefited from the properties of this compound. Its electron-withdrawing groups make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The trifluoromethyl group enhances the stability of the material under thermal and electrical stress, which is essential for high-performance electronic devices.

From an environmental perspective, understanding the fate and transport of 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine in natural systems is critical. Studies have shown that its persistence in aquatic environments is influenced by its hydrophobicity and resistance to microbial degradation. This information is vital for assessing its potential risks to ecosystems and human health.

In conclusion, 3-Iodo-4-methoxy-5-(trifluoromethyl)pyridine is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in both academic and industrial settings.